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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyridine

Cat. No.: B136667 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-5-hydrazinylpyridine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-5-hydrazinylpyridine.

The following procedures are based on the safety data for the analogous compound, 3-Chloro-

2-hydrazinylpyridine, and general best practices for handling hazardous chemicals.

Hazard Identification and Classification
2-Chloro-5-hydrazinylpyridine is anticipated to have a hazard profile similar to its isomer, 3-

Chloro-2-hydrazinylpyridine. The Globally Harmonized System (GHS) classification for the

analogous compound is summarized below.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin irritation 2 H315: Causes skin irritation[1]

Eye irritation 2
H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the recommended PPE for handling 2-Chloro-5-hydrazinylpyridine.

Body Part Recommended Protection

Eyes/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards. A face shield may

also be necessary for splash protection.[1][2]

Skin

Wear fire/flame resistant and impervious

clothing, such as a lab coat or chemical-

resistant coveralls.[1][3] Chemical-resistant

gloves (e.g., nitrile, neoprene) are mandatory.[3]

[4] Always inspect gloves for integrity before use

and remove them correctly to avoid skin contact.

[5]

Respiratory

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1][6] If exposure

limits are exceeded or irritation is experienced, a

full-face respirator with appropriate cartridges

should be used.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure that an eyewash station and safety shower are readily accessible.[6]

Conduct all handling operations, including weighing, within a certified chemical fume hood to

minimize inhalation exposure.
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Use compatible tools (e.g., stainless steel or glass) for weighing and transferring the solid

compound.

Avoid the formation of dust during handling.[1][6]

2. Dissolution:

Slowly add the weighed 2-Chloro-5-hydrazinylpyridine to the solvent in a flask or beaker

with stirring.

Be aware of any potential exothermic reactions, especially with strong acids or oxidizing

agents.[6]

Keep the container closed as much as possible during the dissolution process.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7][8]

The recommended storage temperature is 2-8°C.[9]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[6]

The storage area should be locked or otherwise secured.[1][7]

Emergency Procedures
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Situation First-Aid Measures

If Swallowed
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1]

If on Skin

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.[1][10]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a doctor.[1]

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

provide oxygen. Seek medical attention if you

feel unwell.[1][11]

Accidental Release

Evacuate the area and ensure adequate

ventilation. Remove all sources of ignition.[7][8]

Wearing appropriate PPE, sweep up the spilled

solid material, avoiding dust generation, and

place it in a suitable, labeled container for

disposal.[6][7]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[7] Firefighters

should wear self-contained breathing apparatus.

[1][7]

Disposal Plan
All waste containing 2-Chloro-5-hydrazinylpyridine must be treated as hazardous waste.

Solid Waste: Collect solid waste in a clearly labeled, sealed container.

Liquid Waste: Collect liquid waste (e.g., from dissolution or cleaning) in a separate, labeled,

and sealed container. Do not pour down the drain.[7][12]
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Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should be disposed of as hazardous waste.

Disposal: Dispose of all waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[1][12]

Workflow for Safe Handling of 2-Chloro-5-
hydrazinylpyridine
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Caption: Workflow for the safe handling of 2-Chloro-5-hydrazinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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